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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681

CAS Number: 6308-81-2

This technical guide provides a comprehensive overview of N-Methylmescaline
hydrochloride, a phenethylamine compound. The information is intended for researchers,
scientists, and drug development professionals, summarizing its chemical properties,
pharmacological characteristics, and natural biosynthesis.

Physicochemical Properties

N-Methylmescaline hydrochloride is the hydrochloride salt of N-Methylmescaline, a naturally
occurring alkaloid found in various cacti species, including Lophophora williamsii (peyote).[1] It
is categorized as an analytical reference standard and is intended for research and forensic
applications.[2]
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Property Value Source
CAS Number 6308-81-2 --INVALID-LINK--, --INVALID-
LINK--
Molecular Formula C12H19NO3 « HCI --INVALID-LINK--
Formula Weight 261.7 g/mol --INVALID-LINK--
Purity >98% --INVALID-LINK--
Formulation A crystalline solid --INVALID-LINK--
Storage -20°C --INVALID-LINK--
Stability > 5 years --INVALID-LINK--
Solubility Data

Solvent Solubility Source

DMF 0.5 mg/ml --INVALID-LINK--
DMSO 3 mg/ml --INVALID-LINK--
Ethanol 10 mg/ml --INVALID-LINK--
PBS (pH 7.2) 3 mg/ml --INVALID-LINK--

Pharmacological Data

N-Methylmescaline hydrochloride exhibits a weaker affinity for serotonin receptors compared

to its parent compound, mescaline.

Serotonin Receptor

Compound o Source

Affinity (A2)
N-Methylmescaline 5,250 nM --INVALID-LINK--
Mescaline 2,240 nM --INVALID-LINK--
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Experimental Protocols

Detailed experimental protocols for the synthesis and specific pharmacological evaluation of N-
Methylmescaline hydrochloride are not readily available in the surveyed literature. However,
general methodologies for similar compounds can be described.

Synthesis

The first synthesis of N-Methylmescaline was reported in 1937 by Ernst Spath and Johann
Bruck, though the detailed protocol is not widely accessible.[1] A general approach to the
synthesis of N-methylated phenethylamines can be conceptualized as follows:

Final Product W ( Salt Formation

Click to download full resolution via product page
Caption: General workflow for N-Methylmescaline synthesis.

This process would typically involve the reaction of mescaline with a suitable methylating agent
in the presence of a base, followed by standard purification techniques. The final hydrochloride
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salt is then formed by treating the freebase with hydrochloric acid.

Pharmacological Assays

Serotonin Receptor Binding Assay:

While a specific protocol for N-Methylmescaline is not available, a general radioligand binding
assay to determine its affinity for serotonin receptors would involve the following steps:

 Membrane Preparation: Isolation of cell membranes expressing the target serotonin receptor
subtype (e.g., 5-HT2A) from cell cultures or animal brain tissue.

 Incubation: Incubation of the membranes with a known radiolabeled ligand (e.g.,
[(H]ketanserin) and varying concentrations of the test compound (N-Methylmescaline
hydrochloride).

» Separation: Separation of bound from unbound radioligand, typically by rapid filtration.

» Detection: Quantification of the radioactivity of the bound ligand using liquid scintillation
counting.

» Data Analysis: Calculation of the inhibition constant (Ki) from the ICso value (the
concentration of the test compound that displaces 50% of the radioligand).

Drug Discrimination Studies:

In rodent drug discrimination tests, animals are trained to recognize the subjective effects of a
specific drug. N-Methylmescaline failed to significantly substitute for mescaline in such tests.[1]
A typical protocol would involve:

» Training: Animals (e.g., rats) are trained to press one of two levers after receiving an injection
of the training drug (e.g., mescaline) to receive a reward (e.g., food pellet). They are trained
to press the other lever after receiving a saline injection.

» Testing: Once the animals have learned to discriminate between the drug and saline, they
are administered the test compound (N-Methylmescaline hydrochloride) and the lever
they choose to press is recorded.
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o Data Interpretation: If the animals predominantly press the drug-associated lever, the test
compound is considered to have similar subjective effects to the training drug.

Biosynthesis of N-Methylmescaline

N-Methylmescaline is a naturally occurring alkaloid in peyote. Its biosynthesis is closely linked
to that of mescaline, originating from the amino acid L-tyrosine.
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Caption: Biosynthesis pathway of N-Methylmescaline in peyote.[3][4]
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The pathway involves a series of enzymatic reactions, including hydroxylation, decarboxylation,
O-methylation, and N-methylation.[3][4] N-Methylmescaline can be formed from 3,5-dimethoxy-
4-hydroxy-phenethylamine through N-methylation and subsequent 4-O-methylation.[4] An
alternative, less favored pathway may also exist directly from mescaline.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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